Boc-Aib-OH
Cat. No. B558749
M. Wt: 203.24 g/mol
InChI Key: MFNXWZGIFWJHMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04701552
Procedure details
N-Boc-2-aminoisobutyric acid is dissolved in tetrahydrofuran and stirred at 0° C. under argon. Bis(N-methylpiperazinyl)aluminum hydride is added and the reaction mixture heated to reflux overnight. Ether is then added, and the excess hydride is quenched with saturated NaCl. The aqueous phase is separated and extracted with ether. The combined organic phases are washed with 2M NaOH, 2M HCl and saturated NaCl. The solution is dried over NaSO4 and evaporated to yield N-Boc-2-amino-2-methylpropanal.
Name
Bis(N-methylpiperazinyl)aluminum hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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[C:1]([NH:8][C:9]([CH3:14])([CH3:13])[C:10](O)=[O:11])([O:3][C:4]([CH3:7])([CH3:6])[CH3:5])=[O:2].[H-].CN1CCNCC1[Al+]C1CNCCN1C.CCOCC>O1CCCC1>[C:1]([NH:8][C:9]([CH3:14])([CH3:13])[CH:10]=[O:11])([O:3][C:4]([CH3:5])([CH3:6])[CH3:7])=[O:2] |f:1.2|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(OC(C)(C)C)NC(C(=O)O)(C)C
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Step Two
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Name
|
Bis(N-methylpiperazinyl)aluminum hydride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[H-].CN1C(CNCC1)[Al+]C1N(CCNC1)C
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Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
CCOCC
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
0 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred at 0° C. under argon
|
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Rate
|
UNSPECIFIED
|
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RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
|
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Details
|
the reaction mixture heated
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
to reflux overnight
|
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Duration
|
8 (± 8) h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the excess hydride is quenched with saturated NaCl
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The aqueous phase is separated
|
EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
extracted with ether
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WASH
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Type
|
WASH
|
|
Details
|
The combined organic phases are washed with 2M NaOH, 2M HCl and saturated NaCl
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The solution is dried over NaSO4
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
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Outcomes
Product
|
Name
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|
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Type
|
product
|
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Smiles
|
C(=O)(OC(C)(C)C)NC(C=O)(C)C
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
